Cas no 57835-92-4 (4-Nitropyrene)

4-Nitropyrene structure

Product Name:4-Nitropyrene

CAS No:57835-92-4

Molecular Formula:C₁₆H₉NO₂

Molecular Weight:247.2482

MDL:MFCD00215955

CID:369826

PubChem ID:87561036

4-Nitropyrene Properties

Names and Identifiers

- Pyrene, 4-nitro-
- 4-Nitropyrene
- 4-Nitropyreneneat
- 1-Nitro-pyren
- 3-Nitro-pyren
- 4-Nitro-pyren
- 4-Nitro-pyrene
- Pyrene,4-nitro
- 4-Nitropyrene [Nitroarenes]
- XOT1408EDI
- UISKIUIWPSPSAV-UHFFFAOYSA-N
- N0838
- C19276
- 57835-92-4
- T72653
- DTXSID5074844
- 4-NITROPYRENE [IARC]
- Pyrene, 4-nitro-; 4-Nitropyrene
- CHEMBL164499
- HSDB 7769
- N-(4-Amino-butyl)-acetamide
- CCRIS 4231
- AS-56481
- SCHEMBL3817515
- Q27155897
- NITROPYRENE, 4-
- BRN 1979733
- CHEBI:82355
- FT-0640491
- AKOS015833304
- MFCD00215955
- 4-NITROPYRENE [HSDB]
- UNII-XOT1408EDI
- NS00075574
- Pyrene, 4nitro
- 4Nitropyrene
- 4-NITROPYRENE (IARC)
- DB-053113
- DTXCID7042275
- MDL： MFCD00215955
- InChIKey： UISKIUIWPSPSAV-UHFFFAOYSA-N
- Inchi： 1S/C16H9NO2/c18-17(19)14-9-12-5-1-3-10-7-8-11-4-2-6-13(14)16(11)15(10)12/h1-9H
- SMILES： [O-][N+](C1=C([H])C2=C([H])C([H])=C([H])C3C([H])=C([H])C4C([H])=C([H])C([H])=C1C=4C2=3)=O
- BRN： 1979733

Computed Properties

Exact Mass: 247.06300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 247.063328530g/mol
Heavy Atom Count: 19
Complexity: 377
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 45.8

Experimental Properties

LogP: 5.01540
PSA: 45.82000
Refractive Index: 1.5300 (estimate)
Boiling Point: 390.29°C (rough estimate)
Melting Point: 187.0 to 192.0 deg-C
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 223.5±12.9 °C
Density: 1.1699 (rough estimate)

4-Nitropyrene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MDA-1g	4-Nitropyrene	57835-92-4	>97.0%(HPLC)	1g	$240.00	2025-02-20
A2B Chem LLC	AB68158-1g	4-Nitropyrene	57835-92-4	>97.0%(HPLC)	1g	$243.00	2024-04-19
Aaron	AR003MLM-100mg	4-Nitropyrene	57835-92-4	97%	100mg	$86.00	2025-01-22
abcr	AB261724-1 g	4-Nitropyrene; .	57835-92-4		1 g	€321.00	2023-07-20
Alichem	A019149833-5g	4-Nitropyrene	57835-92-4	95%	5g	$776.88	2023-09-01
Chemenu	CM392845-500mg	4-Nitropyrene	57835-92-4	95%+	500mg	$195	2022-09-29
Crysdot LLC	CD12059100-5g	4-Nitropyrene	57835-92-4	95+%	5g	$747
TRC	N900850-25mg	4-Nitropyrene	57835-92-4		25mg	$ 190.00	2023-09-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1239123-1g	4-Nitropyrene	57835-92-4	98%	1g	￥3318.00	2024-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N861639-500mg	4-Nitropyrene	57835-92-4	>97.0%(HPLC)	500mg	￥1,368.00	2022-10-10

4-Nitropyrene Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

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(CAS:57835-92-4)

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4-Nitropyrene Related Literature

1. Synthesis of substituted pyrenes by indirect methods

Juan M. Casas-Solvas,Joshua D. Howgego,Anthony P. Davis Org. Biomol. Chem. 2014 12 212
2. An automatic method for the determination of carcinogenic 1-nitropyrene in extracts from automobile exhaust particulate matter

Tsuyoshi Murahashi,Fumiko Tsuruga,Sousuke Sasaki Analyst 2003 128 1346
3. Air pollutants and the characterization of the organic content of aerosol particles in a mixed industrial/semi-rural area in central Italy

Patrizia Di Filippo,Carmela Riccardi,Claudio Gariazzo,Federica Incoronato,Donatella Pomata,Sergio Spicaglia,Angelo Cecinato J. Environ. Monit. 2007 9 275
4. Excited state dynamics and photochemistry of nitroaromatic compounds

William Rodríguez-Córdoba,Luis Gutiérrez-Arzaluz,Fernando Cortés-Guzmán,Jorge Peon Chem. Commun. 2021 57 12218
5. Electrophilic and oxidative chemistry of pyrene and its non-alternant isomers: theoretical (DFT, GIAO-NMR, NICS) study of protonation carbocations and oxidation dications from pyrene, azupyrene (dicyclopenta[ef,kl]heptalene) and dicyclohepta[ed,gh]pentalene

Takao Okazaki,Kenneth K. Laali Org. Biomol. Chem. 2004 2 2214
6. Mono- and di-nitroalkyl-(cycloalkyl-)pyrenes in superacid media: dihydroxyiminium-(oxoiminium-)pyrenium dications; cyclisation to long-lived oxazoline-(and 1,2-oxazine-)pyrenium ions, ring opening to form nitrosoalkylpyrenium and nitroso radical cation salts with unprecedented stability

Kenneth K. Laali,Simon Bolvig,Poul Erik Hansen J. Chem. Soc. Perkin Trans. 2 1995 537
7. Notes

N. Pravdi?,D. Keglevi?,E. D. Andrews,W. E. Harvey,Roger Bolton,A. F. Casy,J. L. Myers,D. W. Mathiwson,W. B. Whalley,J. M. Blatchly,R. Taylor,A. B. A. Jansen,P. J. Stokes,G. W. H. Cheeseman,J. S. Davidson,J. M. Crabtree,P. N. Gates,E. F. Mooney,J. K. Sutherland,D. A. Widdowson,Stang Mongkolsuk,F. M. Dean,G. W. Kirby,H. P. Tiwari,D. J. Machin,D. F. C. Morris,E. L. Short,R. S. Bluck,A. L. Odell,R. W. Olliff,J. Burdon,W. B. Hollyhead,C. R. Patrick,J. A. Salthouse,T. C. Waddington,Shreekrishna M. Gadedar,Anna Marie Kotsen,Elliott Cohen J. Chem. Soc. 1964 4633
8. 691. Electrophilic substitution. Part VI. The nitration of aromatic hydrocarbons; partial rate factors and their interpretation

M. J. S. Dewar,T. Mole,E. W. T. Warford J. Chem. Soc. 1956 3581
9. Critical Review. High-performance liquid chromatography of nitrated polycyclic aromatic hydrocarbons

Josef Cva?ka,Ji?í Barek,Ji?í Zima,Arnold G. Fogg,Josino C. Moreira Analyst 1998 123 9R

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Amadis Chemical Company Limited

(CAS:57835-92-4)4-Nitropyrene

Purity:99%

Quantity:1g

Price($):275.0